Cas no 878414-19-8 (1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878414-19-8
• MF: C₁₇H₂₄N₆O₃
• MW: 360.410862922668
• CID: 5480769
• Update Time: 2025-06-28

1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,6,7,8-tetramethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H24N6O3/c1-11-12(2)23-13-14(18-16(23)19(11)3)20(4)17(25)22(15(13)24)6-5-21-7-9-26-10-8-21/h5-10H2,1-4H3
• InChI Key： SHFUVGLLGJCAGK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C(C([H])([H])[H])=C(C([H])([H])[H])N(C([H])([H])[H])C1=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1,6,7,8-Tetramethyl-3-2-(Morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 878414-19-8)

1,6,7,8-Tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878414-19-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopurines and is characterized by its intricate molecular architecture, which includes multiple methyl groups and a morpholine moiety.

The morpholine ring in this compound is particularly noteworthy as it imparts significant chemical stability and enhances the compound's solubility in various solvents. The presence of multiple methyl groups further contributes to the compound's lipophilicity and may influence its pharmacokinetic properties. These structural features make 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione an attractive candidate for drug development.

Recent research has focused on the biological activities of this compound. Studies have shown that 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that the compound could be a valuable lead for the development of new therapeutic agents.

One of the key mechanisms by which 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exerts its biological effects is through its interaction with specific protein targets. For example, it has been shown to bind to and modulate the activity of certain kinases and transcription factors that play crucial roles in cellular signaling pathways. This ability to target multiple pathways simultaneously may contribute to its broad-spectrum therapeutic potential.

In addition to its biological activities, the synthesis of 1,6,7,8-tetramethyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2，4-dione has been extensively studied. Various synthetic routes have been developed to optimize yield and purity while minimizing side reactions. One common approach involves the sequential addition of functional groups to a core imidazopurine scaffold. This modular synthesis strategy allows for the facile introduction of different substituents and can be readily adapted to produce analogs with varying biological activities.

The safety profile of 1，6，7，8-tetramethyl–3–(2–(morpholin–4–yl)ethyl)–1 h，  h，  h，  h，  h-imidazo [  g] purine –  dione has also been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Current clinical trials are underway to assess the efficacy and safety of 1，6，7，8-tetramethyl–3–(2–(morpholin–4–yl)ethyl)–1 h，  h，  h，  h，  h-imidazo [  g] purine –  dione in treating various diseases. Preliminary results from these trials are promising and suggest that the compound may have a significant impact on conditions such as chronic inflammation and certain types of cancer. The ongoing research aims to validate these findings and explore additional therapeutic applications.

In conclusion, 1，6，7，8-tetramethyl–3–(2–(morpholin–4–yl)ethyl)–1 h，  h，  h，  h，  h-imidazo [  g] purine –  dione (CAS No. 878414 - 19 - 8) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and drug development. As more data becomes available from clinical trials and further studies are conducted, this compound may prove to be a valuable addition to the arsenal of treatments for various diseases.